4-hydroxyoxane-2-carboxylic acid
Overview
Description
4-Hydroxyoxane-2-carboxylic acid (4-HOCA) is a carboxylic acid that is produced as an intermediate in the metabolism of certain amino acids. It is found in many foods, including dairy products, fruits, vegetables, and grains. 4-HOCA is also found in the body and is involved in a variety of biochemical processes.
Scientific Research Applications
4-hydroxyoxane-2-carboxylic acid has several scientific research applications. It has been used to study the metabolism of amino acids, the formation of metabolites, and the regulation of gene expression. It has also been used to study the mechanisms of action of certain drugs, as well as the effects of environmental factors on gene expression. In addition, 4-hydroxyoxane-2-carboxylic acid has been used to study the effects of certain dietary components on the metabolism of amino acids.
Mechanism of Action
The mechanism of action of 4-hydroxyoxane-2-carboxylic acid is not yet fully understood. It is believed to act as an inhibitor of certain enzymes, such as those involved in the metabolism of amino acids. In addition, 4-hydroxyoxane-2-carboxylic acid may act as a modulator of gene expression.
Biochemical and Physiological Effects
4-hydroxyoxane-2-carboxylic acid has several biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes involved in the metabolism of amino acids, such as arginase and aspartate aminotransferase. In addition, 4-hydroxyoxane-2-carboxylic acid has been found to modulate the expression of certain genes involved in the metabolism of amino acids, such as glutamine synthetase and cystathionine β-synthase.
Advantages and Limitations for Laboratory Experiments
The use of 4-hydroxyoxane-2-carboxylic acid in laboratory experiments has several advantages. It is relatively stable and can be stored for long periods of time without degradation. In addition, 4-hydroxyoxane-2-carboxylic acid is relatively easy to synthesize and can be used in a variety of experiments.
However, there are also some limitations to the use of 4-hydroxyoxane-2-carboxylic acid in laboratory experiments. It is not as soluble in water as some other compounds, which can limit its use in certain experiments. In addition, 4-hydroxyoxane-2-carboxylic acid is not very stable in the presence of certain enzymes, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for the use of 4-hydroxyoxane-2-carboxylic acid in scientific research. It could be used to study the effects of environmental factors on gene expression, as well as the effects of certain dietary components on the metabolism of amino acids. In addition, 4-hydroxyoxane-2-carboxylic acid could be used to study the mechanisms of action of certain drugs, as well as the regulation of gene expression. Finally, 4-hydroxyoxane-2-carboxylic acid could be used to study the formation of metabolites and the metabolism of amino acids.
Synthesis Methods
4-hydroxyoxane-2-carboxylic acid can be synthesized in a variety of ways. One method involves the condensation of malonic acid with glyoxylic acid in the presence of anhydrous sodium acetate and acetic anhydride. Another method involves the oxidation of 2-oxo-4-hydroxybutanoic acid with sodium hypochlorite. In addition, 4-hydroxyoxane-2-carboxylic acid can be synthesized from the reaction of 4-hydroxybutanoic acid with hydroxylamine hydrochloride and sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-hydroxyoxane-2-carboxylic acid can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "2,3-epoxypropanoic acid", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Sodium borohydride", "Acetic anhydride", "Methanol", "Ethanol", "Water" ], "Reaction": [ "Step 1: Conversion of 2,3-epoxypropanoic acid to 2-hydroxy-3-oxopropanoic acid using hydroxylamine hydrochloride and sodium hydroxide", "Step 2: Reduction of 2-hydroxy-3-oxopropanoic acid to 2-hydroxy-3-hydroxymethylpropanoic acid using sodium borohydride", "Step 3: Conversion of 2-hydroxy-3-hydroxymethylpropanoic acid to 4-hydroxyoxane-2-carboxylic acid using acetic anhydride and sodium hydroxide", "Step 4: Purification of the product using a combination of methanol, ethanol, and water" ] } | |
CAS RN |
854695-96-8 |
Product Name |
4-hydroxyoxane-2-carboxylic acid |
Molecular Formula |
C6H10O4 |
Molecular Weight |
146.1 |
Purity |
95 |
Origin of Product |
United States |
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